Cas no 881560-95-8 ((3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one)
(3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dihydro-7,8-dimethoxy-3-[(4-methoxyphenyl)methylene]pyrrolo[1,2-a]quinazolin-5(1H)-one
- F3225-7826
- (3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1,2-dihydropyrrolo[1,2-a]quinazolin-5-one
- (Z)-7,8-dimethoxy-3-(4-methoxybenzylidene)-2,3-dihydropyrrolo[1,2-a]quinazolin-5(1H)-one
- (3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one
- VU0605278-1
- 881560-95-8
- AKOS024481030
- (3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one
-
- Inchi: 1S/C21H20N2O4/c1-25-15-6-4-13(5-7-15)10-14-8-9-23-17-12-19(27-3)18(26-2)11-16(17)21(24)22-20(14)23/h4-7,10-12H,8-9H2,1-3H3/b14-10-
- InChI Key: UREHHZLGXNTRTF-UVTDQMKNSA-N
- SMILES: O(C)C1C(=CC2C(N=C3/C(=C\C4C=CC(=CC=4)OC)/CCN3C=2C=1)=O)OC
Computed Properties
- Exact Mass: 364.14230712g/mol
- Monoisotopic Mass: 364.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 624
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 583.4±60.0 °C(Predicted)
- pka: 2.69±0.20(Predicted)
(3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3225-7826-2μmol |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3225-7826-5μmol |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-7826-10μmol |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-7826-20μmol |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3225-7826-1mg |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3225-7826-2mg |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3225-7826-3mg |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3225-7826-4mg |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3225-7826-5mg |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3225-7826-10mg |
(3Z)-7,8-dimethoxy-3-[(4-methoxyphenyl)methylidene]-1H,2H,3H,5H-pyrrolo[1,2-a]quinazolin-5-one |
881560-95-8 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
(3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one
Introduction to (3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one (CAS No. 881560-95-8)
CAS No. 881560-95-8 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, formally known as (3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one, represents a structurally complex heterocyclic molecule with a pyrrole-aquinazoline core. The presence of multiple functional groups, including methoxy and phenyl substituents, contributes to its unique chemical properties and potential biological activities.
The molecular framework of this compound is characterized by a rigid bicyclic system, which is often associated with enhanced binding affinity and selectivity in drug design. The pyrrole ring, in particular, is a well-known pharmacophore in many bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The incorporation of 7,8-dimethoxy and 4-methoxyphenyl groups further modulates the electronic and steric properties of the molecule, making it a promising candidate for further investigation.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrrole-aquinazoline derivatives. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The structural motif of (3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one aligns well with these trends, as it combines the favorable features of both pyrrole and quinazoline scaffolds.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to fine-tune its biological profile. For instance, the methoxy groups can be readily oxidized or reduced under specific conditions, while the phenyl ring offers opportunities for further functionalization through electrophilic or nucleophilic aromatic substitution reactions.
Recent studies have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrrole-aquinazoline core has been particularly studied for its ability to interact with enzymes and receptors involved in various disease pathways. For example, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The compound under discussion may represent a valuable addition to this growing library of bioactive molecules.
The synthesis of (3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriately substituted precursors followed by cyclization processes. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can enhance the efficiency and selectivity of these transformations.
From a computational chemistry perspective, the molecular structure of this compound can be modeled using density functional theory (DFT) and other quantum mechanical methods to predict its electronic properties and potential interactions with biological targets. These computational studies can provide valuable insights into the compound's behavior before experimental validation is undertaken.
The pharmacokinetic properties of (3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one are also an important consideration in drug development. Factors such as solubility、metabolism、and excretion need to be evaluated to assess its potential as a lead compound. In vitro assays can be employed to study these properties using relevant cell lines and biochemical systems.
In conclusion,(3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin -5-one (CAS No. 881560 -95 -8) represents a structurally intriguing compound with significant potential in pharmaceutical research。 Its unique chemical features make it an attractive scaffold for developing novel bioactive molecules, particularly those targeting inflammatory、microbial,and cancer-related pathways。 Further exploration of its synthetic pathways、biological activities,and pharmacokinetic properties will be essential in determining its future role in drug discovery。
881560-95-8 ((3Z)-7,8-dimethoxy-3-(4-methoxyphenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)